![molecular formula C11H13N3O4 B4888783 4-(4-morpholinyl)-3-nitrobenzamide](/img/structure/B4888783.png)
4-(4-morpholinyl)-3-nitrobenzamide
Overview
Description
4-(4-morpholinyl)-3-nitrobenzamide, also known as MNBA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MNBA is a nitrobenzamide derivative that has been studied extensively for its pharmacological properties and its ability to interact with biological systems.
Scientific Research Applications
4-(4-morpholinyl)-3-nitrobenzamide has been studied extensively for its potential applications in various fields of scientific research. One of the most significant applications of this compound is in the field of cancer research. This compound has been shown to exhibit cytotoxic effects on cancer cells, making it a potential candidate for the development of anticancer drugs. This compound has also been studied for its potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. This compound has been shown to inhibit the aggregation of amyloid-beta peptides, which are implicated in the development of Alzheimer's disease.
Mechanism of Action
The mechanism of action of 4-(4-morpholinyl)-3-nitrobenzamide is not fully understood, but it is thought to involve the inhibition of various enzymes and receptors in biological systems. This compound has been shown to inhibit the activity of the enzyme carbonic anhydrase, which is involved in the regulation of acid-base balance in the body. This compound has also been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects in biological systems. This compound has been shown to exhibit cytotoxic effects on cancer cells, as well as anti-inflammatory and antioxidant effects. This compound has also been shown to modulate the activity of various enzymes and receptors in biological systems, which may contribute to its pharmacological properties.
Advantages and Limitations for Lab Experiments
4-(4-morpholinyl)-3-nitrobenzamide has several advantages for use in lab experiments. This compound is relatively easy to synthesize and can be obtained in relatively large quantities. This compound is also stable under a range of conditions and can be stored for extended periods without significant degradation. However, this compound also has some limitations for use in lab experiments. This compound is relatively insoluble in water, which may limit its applications in aqueous systems. This compound also has a relatively short half-life in biological systems, which may limit its efficacy in vivo.
Future Directions
There are several future directions for research on 4-(4-morpholinyl)-3-nitrobenzamide. One area of research is the development of this compound-based anticancer drugs. This compound has shown promising cytotoxic effects on cancer cells, and further research is needed to develop this compound derivatives with improved efficacy and selectivity. Another area of research is the development of this compound-based treatments for neurodegenerative diseases. This compound has shown promising effects on the aggregation of amyloid-beta peptides, and further research is needed to develop this compound derivatives with improved efficacy and selectivity. Overall, this compound has significant potential for use in various fields of scientific research, and further research is needed to fully understand its pharmacological properties and potential applications.
Properties
IUPAC Name |
4-morpholin-4-yl-3-nitrobenzamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N3O4/c12-11(15)8-1-2-9(10(7-8)14(16)17)13-3-5-18-6-4-13/h1-2,7H,3-6H2,(H2,12,15) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMGPYARVASVNAO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=C(C=C(C=C2)C(=O)N)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13N3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.